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Compound of Interest

Compound Name: Cholesterol-13C2

Cat. No.: B1366941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cholesterol-13C2, a

stable isotope-labeled cholesterol, for its application in research and drug development. This

guide details its commercial availability, summarizes key quantitative data from various

suppliers, and presents detailed experimental protocols for its use in metabolic studies.

Furthermore, it visualizes critical signaling pathways where Cholesterol-13C2 serves as a

powerful tracer.

Commercial Suppliers and Availability of
Cholesterol-13C2
Cholesterol-13C2 is commercially available from a range of reputable suppliers specializing in

isotopically labeled compounds. The availability, purity, and pricing can vary between suppliers.

Below is a summary of quantitative data from several key commercial sources to aid in the

selection of the most suitable product for your research needs.
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Supplier
Product
Name/Nu
mber

Isotopic
Purity

Chemical
Purity

Available
Quantitie
s

Price
(USD)

CAS
Number

Blue Tiger

Scientific

Cholesterol

-3,4-13C2

(B2018239

)

Not

specified

Biotechnol

ogy grade
1 mg $595.00 78887-48-6

Molecular

Depot

Cholesterol

-3,4-13C2

(B2018363

)

Not

specified

Biotechnol

ogy grade
1 mg $595.00 78887-48-6

MedChem

Express

Cholesterol

-13C2

Not

specified

Not

specified
1 mg, 5 mg

$95 (1mg),

$255 (5mg)

Not

specified

Cambridge

Isotope

Laboratorie

s, Inc.

Cholesterol

(3,4-¹³C₂,

99%)

(CLM-804)

99 atom %

13C
>98%

0.1 mg, 1

mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg

Inquire 78887-48-6

CymitQuim

ica

Cholesterol

-3,4-13C2

(3U-

C2627)

99 atom %

13C

Not

specified

10 mg, 50

mg

€236.00

(10mg),

€757.00

(50mg)

78887-48-6

Sigma-

Aldrich

Cholesterol

-3,4-13C2

99 atom %

13C

Not

specified
Inquire Inquire 78887-48-6

DC

Chemicals

Limited

Cholesterol

-13C2

Not

specified

Not

specified

100 mg,

250 mg, 1

g

Inquire 78887-48-6

Note: Prices and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and to request certificates of analysis.

Experimental Protocols Utilizing Cholesterol-13C2
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Cholesterol-13C2 is an invaluable tool for tracing the metabolic fate of cholesterol in various

biological systems. Its non-radioactive nature makes it a safer alternative to traditional

radioisotopes. Below are detailed methodologies for key experiments where Cholesterol-13C2
can be employed.

In Vitro Cholesterol Uptake and Efflux Assays in Caco-2
Cells
This protocol is adapted from studies on intestinal cholesterol transport using the Caco-2 cell

line as a model for the intestinal barrier.[1][2]

Objective: To quantify the uptake and efflux of cholesterol in intestinal cells.

Materials:

Cholesterol-13C2

Caco-2 cells

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

Micelle solution (containing bile salts, phospholipids, and fatty acids)

Scintillation counter or mass spectrometer

24-well plates with filter inserts (e.g., Transwell®)

Methodology:

Cell Culture and Differentiation:

Seed Caco-2 cells on filter inserts in 24-well plates.

Culture the cells for 21 days to allow for differentiation into a polarized monolayer, mimicking

the intestinal epithelium.

Cholesterol Uptake Assay:
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Prepare a micellar solution containing Cholesterol-13C2.

Wash the differentiated Caco-2 cell monolayers with phosphate-buffered saline (PBS).

Add the Cholesterol-13C2-containing micellar solution to the apical side of the monolayer.

Incubate for a defined period (e.g., 2-4 hours) at 37°C.

After incubation, wash the cells extensively with cold PBS to remove any unbound labeled

cholesterol.

Lyse the cells and measure the amount of incorporated Cholesterol-13C2 using mass

spectrometry.

Cholesterol Efflux Assay:

Load the differentiated Caco-2 cells with Cholesterol-13C2 by incubating them with the

labeled micellar solution for 24 hours.

Wash the cells to remove the loading medium.

Add a cholesterol acceptor, such as high-density lipoprotein (HDL) or apolipoprotein A-I

(ApoA-I), to the basolateral medium.

Incubate for a specific time period (e.g., 6-24 hours).

Collect the basolateral medium and the cell lysate.

Quantify the amount of Cholesterol-13C2 in both the medium and the cells to determine the

percentage of efflux.

In Vivo Cholesterol Metabolism Studies in Animal
Models
This protocol outlines a general procedure for tracing cholesterol metabolism in vivo using

animal models.[3]
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Objective: To track the distribution, absorption, and excretion of cholesterol in a whole

organism.

Materials:

Cholesterol-13C2

Animal model (e.g., mice, rats)

Vehicle for administration (e.g., Intralipid emulsion)

Blood collection supplies

Tissue homogenization equipment

Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS)

Methodology:

Preparation of Labeled Cholesterol: Solubilize Cholesterol-13C2 in a suitable vehicle for

administration (e.g., intravenous injection or oral gavage).

Administration: Administer the Cholesterol-13C2 solution to the animal model.

Sample Collection: At various time points, collect blood samples, feces, and specific tissues

of interest (e.g., liver, intestine, adipose tissue).

Lipid Extraction: Extract total lipids from the collected samples using established methods

(e.g., Folch or Bligh-Dyer extraction).

Sample Analysis: Analyze the isotopic enrichment of cholesterol in the lipid extracts using

GC-MS or LC-MS. This will allow for the determination of the concentration and distribution

of the 13C-labeled cholesterol over time.

Kinetic Modeling: Use the data to perform kinetic modeling and calculate parameters such as

cholesterol absorption, synthesis, and turnover rates.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate key

signaling pathways and experimental workflows where Cholesterol-13C2 is a critical research

tool.

Cholesterol Biosynthesis Pathway
The cholesterol biosynthesis pathway is a complex series of enzymatic reactions that produce

cholesterol from acetyl-CoA. Tracing the incorporation of 13C-labeled precursors through this

pathway provides insights into its regulation.[4][5][6][7]
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Caption: A simplified diagram of the cholesterol biosynthesis pathway.
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Reverse Cholesterol Transport Pathway
Reverse cholesterol transport (RCT) is the process by which excess cholesterol from peripheral

tissues is transported to the liver for excretion. Cholesterol-13C2 can be used to trace this

pathway and assess its efficiency.[8][9][10][11]
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Caption: Overview of the reverse cholesterol transport pathway.
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Experimental Workflow for In Vivo Cholesterol Tracing
This diagram illustrates the logical flow of an in vivo experiment using Cholesterol-13C2 to

study cholesterol metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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